BENGHE Validation & Comparative

Check Availability & Pricing

GW788388: A Comparative Analysis of Kinase
Cross-Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor GW788388, focusing on its
cross-reactivity profile. The information is intended to assist researchers in evaluating its
suitability for their studies by presenting available experimental data on its target affinity and
selectivity.

Introduction

GW788388 is a potent, orally active small molecule inhibitor primarily targeting the transforming
growth factor-beta (TGF-[3) signaling pathway.[1] Specifically, it is a selective inhibitor of the
TGF-(3 type | receptor (TGF-BRI), also known as activin receptor-like kinase 5 (ALK5).[2][3][4]
[5] By inhibiting ALK5, GW788388 blocks the phosphorylation of downstream mediators Smad2
and Smadg3, thereby interfering with the canonical TGF-f3 signaling cascade. This pathway is
crucial in various cellular processes, including proliferation, differentiation, apoptosis, and
extracellular matrix production, and its dysregulation is implicated in diseases such as fibrosis
and cancer.

Quantitative Analysis of Kinase Inhibition

The inhibitory activity of GW788388 has been characterized against its primary target, ALK5,
and its cross-reactivity against other related kinases has been qualitatively assessed. While
precise inhibitory concentration (IC50) values for many off-target kinases are not readily
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available in the public domain, the existing data provides a clear indication of its selectivity

profile.

Kinase Target Assay Type IC50 (nM) Efficacy Reference
Biochemical o

ALK5 (TGF-BRI) o 18 Potent Inhibition
(Binding)

ALKS5 (TGF-BRI) Cellular 93 Potent Inhibition

ALK4 Not Specified Not Specified Inhibitory Activity

ALK7 Not Specified Not Specified Inhibitory Activity

TGF-BRII Not Specified Not Specified Inhibitory Activity

ActRII (Activin - - Some Inhibitory
Not Specified Not Specified o

Type Il Receptor) Activity

BMPRII (Bone

Morphogenetic B -~ No Inhibitory

] Not Specified Not Specified o
Protein Receptor Activity

Type 1)

Note: "Not Specified" indicates that the literature confirms inhibitory activity but does not

provide a specific IC50 value.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the methods used to characterize

GW788388, the following diagrams are provided.
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TGF-[ Signaling Pathway and Inhibition by GW788388
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Caption: TGF-p signaling pathway and the inhibitory action of GW788388 on ALK5.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1684705?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Workflow for a Fluorescence Polarization-Based Kinase Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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